Cas no 864754-20-1 (4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine)

• Product Name: 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine
• CAS No: 864754-20-1
• MF: C₁₅H₂₀BN₃O₂
• MW: 285.149203300476
• MDL: MFCD08706028
• CID: 718692
• PubChem ID: 17749926
• Update Time: 2025-06-14

4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)pyridine
• 1-(4-Pyridinomethyl)pyrazole-4-boronic acid pinacol ester
• 1-(PYRIDIN-4-YLMETHYL)-1H-PYRAZOLE-4-BORONIC ACID, PINACOL ESTER
• 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine
• Pyridine,4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-
• SB14660
• CS-0175701
• J-514240
• 1-(4-pyridylmethyl)-1h-pyrazole-4-boronic acid pinacol ester
• 1-(4-Pyridinmethyl)pyrazole-4-boronic acid pinacol ester
• 4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine
• 864754-20-1
• MFCD08706028
• 1-(Pyridin-4-ylmethyl)-1H-pyrazole-4-boronic acid pinacol ester
• 4-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRAZOL-1-YLMETHYL]-PYRIDINE
• A1-10207
• CYVKIEBMWMQHOR-UHFFFAOYSA-N
• DTXSID90590086
• SCHEMBL1356322
• A863170
• AS-48244
• 1-(Pyridin-4-ylmethyl)-1H-pyrazole-4-boronic acid pinacol ester, AldrichCPR
• 4-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine
• AKOS015842293
• F20606
• 4-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOL-1-YL]METHYL}PYRIDINE
• pyridine, 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-

• MDL： MFCD08706028
• Inchi： 1S/C15H20BN3O2/c1-14(2)15(3,4)21-16(20-14)13-9-18-19(11-13)10-12-5-7-17-8-6-12/h5-9,11H,10H2,1-4H3
• InChI Key： CYVKIEBMWMQHOR-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC3C=CN=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 285.16500
• Monoisotopic Mass: 285.1648571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 49.17000
• LogP: 1.62560

4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine

Recent Advances in the Study of 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine (CAS: 864754-20-1)

The compound 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine (CAS: 864754-20-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative, characterized by its pyrazole and pyridine moieties, has shown promising potential in various applications, including drug discovery, targeted therapy, and chemical biology probes. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its versatility as a key intermediate in the development of novel therapeutic agents.

One of the primary research directions involves the use of this compound as a building block in Suzuki-Miyaura cross-coupling reactions, a pivotal method in the synthesis of biaryl structures. The presence of the dioxaborolane group facilitates efficient coupling with aryl halides, enabling the construction of complex molecules with high precision. Recent publications have demonstrated its utility in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

In addition to its synthetic applications, 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine has been investigated for its direct biological activity. Preliminary studies suggest that it may exhibit inhibitory effects on specific protein-protein interactions, making it a candidate for further development as a therapeutic agent. Researchers have also explored its potential as a fluorescent probe, leveraging its boronic acid moiety for the detection of biologically relevant analytes such as sugars and reactive oxygen species.

Recent advancements in structural elucidation techniques, including X-ray crystallography and NMR spectroscopy, have provided deeper insights into the molecular interactions of this compound. These studies have revealed its binding modes with various biological targets, offering a foundation for rational drug design. Furthermore, computational modeling approaches have been employed to predict its pharmacokinetic properties, aiding in the optimization of its drug-like characteristics.

The safety and toxicity profile of 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine have also been subjects of recent investigation. In vitro and in vivo studies have indicated favorable biocompatibility at therapeutic concentrations, though further preclinical evaluations are warranted to assess its long-term effects. These findings underscore its potential as a viable candidate for translational research.

In conclusion, the compound 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine (CAS: 864754-20-1) represents a versatile and promising tool in chemical biology and medicinal chemistry. Its applications span from synthetic chemistry to therapeutic development, with ongoing research continuing to uncover new avenues for its use. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.